Cas no 1772625-41-8 ((S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 1772625-41-8
• MF: C₁₈H₁₅N₃O
• MW: 289.331203699112
• CID: 5039232
• PubChem ID: 154729152
• Update Time: 2025-06-08

(S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole
• E75309
• (4S)-4-benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydro-1,3-oxazole
• AKOS040767304
• (4S)-4-benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole
• 2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-1,8-naphthyridine
• 1772625-41-8
• CS-0162511
• BS-46423

• Inchi： 1S/C18H15N3O/c1-2-5-13(6-3-1)11-15-12-22-18(20-15)16-9-8-14-7-4-10-19-17(14)21-16/h1-10,15H,11-12H2/t15-/m0/s1
• InChI Key： FHCPPTWLAGSJCG-HNNXBMFYSA-N
• SMILES： O1C(C2C=CC3=CC=CN=C3N=2)=N[C@H](C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.121512110g/mol
• Monoisotopic Mass: 289.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.4

Additional information on (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole

(S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole (CAS No. 1772625-41-8)

(S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole (CAS No. 1772625-41-8) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles and is characterized by its benzyl and 1,8-naphthyridine substituents, which confer specific biological activities and pharmacological properties.

The chiral nature of this compound is a critical factor in its biological activity. Chirality, or the property of a molecule being non-superimposable on its mirror image, plays a crucial role in drug design and development. In the case of (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole, the (S) enantiomer has been shown to exhibit distinct pharmacological profiles compared to its (R) counterpart. This enantioselectivity is essential for optimizing drug efficacy and minimizing adverse effects.

Recent studies have highlighted the potential of (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like Parkinson's disease and Alzheimer's disease. The ability to target these pathways selectively makes (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole a promising candidate for further investigation.

In addition to its neuroprotective properties, (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole has also shown potential as an anti-inflammatory agent. In vitro studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may be useful in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development.

Toxicity studies have also been conducted to assess the safety profile of (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole involves several steps that require precise control over reaction conditions to ensure high enantiomeric purity. One common approach involves the use of chiral catalysts or resolving agents to achieve enantioselective synthesis. The ability to produce this compound on a large scale with consistent quality is crucial for its commercialization as a pharmaceutical product.

In conclusion, (S)-4-Benzyl-2-(1,8-naphthyridin-2-yl)-4,5-dihydrooxazole (CAS No. 1772625-41-8) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique structural features and biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments.